Cas no 951890-66-7 (3-(4-Ethylthio)phenyl-2-methyl-1-propene)

• Product Name: 3-(4-Ethylthio)phenyl-2-methyl-1-propene
• CAS No: 951890-66-7
• MF: C₁₂H₁₆S
• MW: 192.320442199707
• MDL: MFCD07775004
• CID: 4722503
• Update Time: 2023-11-22

3-(4-Ethylthio)phenyl-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Ethylthio)phenyl]-2-methyl-1-propene
• 1-(ETHYLSULFANYL)-4-(2-METHYLPROP-2-EN-1-YL)BENZENE
• 3-(4-Ethylthio)phenyl-2-methyl-1-propene

• MDL： MFCD07775004
• Inchi： 1S/C12H16S/c1-4-13-12-7-5-11(6-8-12)9-10(2)3/h5-8H,2,4,9H2,1,3H3
• InChI Key： WJVTUDCJNNHKPO-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CC(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes